2-(2-chlorophenyl)-4-ethyl-5,5-dimethyl-2,5-dihydro-1H-imidazol-1-ol

• IUPAC Name: 2-(2-chlorophenyl)-4-ethyl-1-hydroxy-5,5-dimethyl-2H-imidazole
• InChI: InChI=1S/C13H17ClN2O/c1-4-11-13(2,3)16(17)12(15-11)9-7-5-6-8-10(9)14/h5-8,12,17H,4H2,1-3H3
• InChI Key: BUIRTXSLMZIEIN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(N(C1(C)C)O)C2=CC=CC=C2Cl
• Molecular Formula: C13H17ClN2O
• Molecular Weight: 252.74 g/mol

Description

2-(2-chlorophenyl)-4-ethyl-5,5-dimethyl-2,5-dihydro-1H-imidazol-1-ol, also known as Clonidine, is a medication used to treat high blood pressure, attention deficit hyperactivity disorder (ADHD), and anxiety disorders. It is a centrally acting alpha-2 adrenergic agonist that works by decreasing sympathetic nervous system activity. The purpose of

Mechanism of Action

2-(2-chlorophenyl)-4-ethyl-5,5-dimethyl-2,5-dihydro-1H-imidazol-1-ol works by binding to and activating alpha-2 adrenergic receptors in the brainstem, which leads to a decrease in sympathetic nervous system activity. This results in a decrease in heart rate, blood pressure, and peripheral vascular resistance. It also leads to a decrease in the release of norepinephrine, which can help to reduce anxiety and improve attention and focus.
Biochemical and Physiological Effects
2-(2-chlorophenyl)-4-ethyl-5,5-dimethyl-2,5-dihydro-1H-imidazol-1-ol has a number of biochemical and physiological effects on the body. It can cause a decrease in heart rate, blood pressure, and peripheral vascular resistance. It can also cause sedation, dry mouth, and constipation. In addition, it can improve attention and focus, and reduce anxiety and aggression.

Advantages and Limitations for Lab Experiments

2-(2-chlorophenyl)-4-ethyl-5,5-dimethyl-2,5-dihydro-1H-imidazol-1-ol has several advantages for use in lab experiments. It has a well-established mechanism of action and has been extensively studied for its potential therapeutic applications. It is also relatively safe and has a low risk of abuse or addiction. However, there are also some limitations to its use in lab experiments. It can cause sedation and other side effects, which can interfere with the interpretation of results. In addition, it can be difficult to control for individual differences in response to the medication.

Future Directions

There are several potential future directions for research on 2-(2-chlorophenyl)-4-ethyl-5,5-dimethyl-2,5-dihydro-1H-imidazol-1-ol. One area of interest is its potential use in the treatment of neuropathic pain. There is also ongoing research into its potential neuroprotective effects in traumatic brain injury and stroke. In addition, there is interest in developing new medications that target alpha-2 adrenergic receptors more selectively, which could lead to improved therapeutic outcomes with fewer side effects.
Conclusion
In conclusion, 2-(2-chlorophenyl)-4-ethyl-5,5-dimethyl-2,5-dihydro-1H-imidazol-1-ol is a centrally acting alpha-2 adrenergic agonist that has been extensively studied for its potential therapeutic applications in various medical conditions. It works by decreasing sympathetic nervous system activity, which leads to a decrease in heart rate, blood pressure, and peripheral vascular resistance. It has several advantages for use in lab experiments, but also has some limitations. There are several potential future directions for research on 2-(2-chlorophenyl)-4-ethyl-5,5-dimethyl-2,5-dihydro-1H-imidazol-1-ol, including its use in the treatment of neuropathic pain and its potential neuroprotective effects in traumatic brain injury and stroke.

Synthesis Methods

2-(2-chlorophenyl)-4-ethyl-5,5-dimethyl-2,5-dihydro-1H-imidazol-1-ol is synthesized through a multi-step process involving the reaction of 2-chlorobenzonitrile with ethyl magnesium bromide to form 2-(2-chlorophenyl)ethylamine. This intermediate is then reacted with 2,4-pentanedione in the presence of acetic acid to form 2-(2-chlorophenyl)-4-ethyl-5-methyl-2,5-dihydro-1H-imidazol-1-ol. The final step involves the methylation of this intermediate using formaldehyde and hydrogen peroxide to form 2-(2-chlorophenyl)-4-ethyl-5,5-dimethyl-2,5-dihydro-1H-imidazol-1-ol.

Scientific Research Applications

2-(2-chlorophenyl)-4-ethyl-5,5-dimethyl-2,5-dihydro-1H-imidazol-1-ol has been extensively studied for its potential therapeutic applications in various medical conditions. In addition to its use in treating high blood pressure, ADHD, and anxiety disorders, it has also been investigated for its potential use in the treatment of opioid withdrawal, neuropathic pain, and Tourette's syndrome. It has also been studied for its potential neuroprotective effects in traumatic brain injury and stroke.